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Compound of Interest

1-[(2-
Compound Name:
bromophenoxy)acetyl]piperidine

Cat. No.: B5659959

Get Quote

Executive Summary

This guide details the synthetic utility, physicochemical profiling, and medicinal chemistry

applications of 1-[(2-bromophenoxy)acetyl]piperidine (CAS 864424-01-1). As a
representative of the phenoxyacetyl-piperidine class, this scaffold combines the privileged
piperidine pharmacophore with an ortho-brominated aryl moiety.

While often encountered as a catalog building block, its true value lies in its role as a versatile
intermediate for Fragment-Based Drug Discovery (FBDD). The ortho-bromide serves as a
latent handle for palladium-catalyzed diversification, allowing rapid access to biaryl libraries,
while the piperidine amide acts as a stable, solubility-enhancing vector. This note provides
optimized protocols for its synthesis and downstream functionalization, specifically addressing
the steric challenges of ortho-substitution.

Chemical Profile & Pharmacophore Analysis
Structural Dissection

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b5659959#bc-rfq
https://www.benchchem.com/product/b5659959/docs?utm_src=pdf-body#application-note-1-2-bromophenoxy-acetyl-piperidine-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5659959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The molecule consists of three distinct functional domains:

e The Piperidine Headgroup: A privileged aliphatic heterocycle found in numerous CNS-active
drugs (e.g., Donepezil, Methylphenidate) and analgesics. It modulates basicity and
lipophilicity.

o The Acetyl Linker: A flexible 2-carbon spacer containing a hydrogen-bond accepting
carbonyl. It separates the lipophilic aryl ring from the polar amine.

e The 2-Bromophenoxy Tail: An electron-rich aryl ether with a sterically demanding ortho-
bromide. This is the primary site for chemical expansion.

Physicochemical Properties (Calculated)

» Molecular Formula: C13H16BrNO2

e Molecular Weight: 298.18 g/mol

e cLogP: ~2.5 — 2.8 (Ideal for CNS penetration and oral bioavailability)
o TPSA: ~29.5 A2 (High membrane permeability)

o H-Bond Acceptors: 2 (Amide O, Ether O)

H-Bond Donors: O

Synthesis Protocol: Core Assembly
Rationale

The most robust route involves the amide coupling of 2-bromophenoxyacetic acid with
piperidine. While acid chlorides (via SOCIz) are common, they can lead to impurities with
electron-rich phenols. We recommend a HATU-mediated coupling for mildness and high yield,
or a Mixed Anhydride method for scalability.

Protocol A: HATU-Mediated Coupling (Lab Scale)

Target Scale: 1.0 mmol
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Materials:

2-Bromophenoxyacetic acid (1.0 equiv)

Piperidine (1.1 equiv)[1]

HATU (1.1 equiv)

DIPEA (Diisopropylethylamine) (2.0 equiv)

DMF (Anhydrous, 5 mL/mmol)
Step-by-Step Procedure:

 Activation: Dissolve 2-bromophenoxyacetic acid (231 mg, 1.0 mmol) in anhydrous DMF (5
mL) under N2 atmosphere.

o Base Addition: Add DIPEA (348 pL, 2.0 mmol) and stir for 5 minutes at Room Temperature
(RT).

e Coupling Agent: Add HATU (418 mg, 1.1 mmol). The solution may turn slightly yellow. Stir for
10 minutes to form the activated ester.

e Amine Addition: Dropwise add piperidine (108 uL, 1.1 mmol).
e Reaction: Stir at RT for 2—4 hours. Monitor by LC-MS (Target Mass: [M+H]* = 298/300).

o Workup: Dilute with EtOAc (30 mL). Wash sequentially with sat. NaHCOs (2x), 1M HCI (1x),
and Brine (1x).

 Purification: Dry over Na=SOa4, concentrate, and purify via flash chromatography
(Hexanes:EtOAc gradient).

Yield Expectation: 85-95% Key Insight: The ortho-bromo substituent provides steric protection
to the ether oxygen, reducing side reactions, but does not significantly hinder the distal
carboxylic acid activation.
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Application: Downstream Functionalization (Library

Generation)
The Challenge of Ortho-Substitution

The 2-bromo position is sterically hindered ("ortho-effect"), making standard Pd(PPhs)a
catalyzed Suzuki couplings sluggish. To expand this scaffold into a biaryl library, sterically
demanding, electron-rich phosphine ligands (e.g., SPhos, XPhos) are required to facilitate the
oxidative addition and reductive elimination steps.

Protocol B: Suzuki-Miyaura Cross-Coupling (Scaffold
Expansion)

Objective: Synthesize 1-[(2-(aryl)phenoxy)acetyl]piperidine derivatives.

Materials:

1-[(2-bromophenoxy)acetyl]piperidine (1.0 equiv)

Aryl Boronic Acid (1.5 equiv)

Catalyst: Pd(OACc)z (5 mol%) + SPhos (10 mol%) (Or use precatalyst XPhos Pd G2)

Base: K3sPOa (3.0 equiv)

Solvent: Toluene:Water (10:1) or 1,4-Dioxane:Water (4:1)
Step-by-Step Procedure:

e Setup: In a microwave vial or sealed tube, combine the scaffold (0.5 mmol), aryl boronic acid
(0.75 mmol), and KsPOa (1.5 mmol).

o Degassing: Add solvent (4 mL). Sparge with Argon for 5 minutes (Critical step to prevent Pd
oxidation).

o Catalyst Addition: Add Pd(OAc)2/SPhos or XPhos Pd G2 rapidly under Argon flow. Cap the
vial immediately.
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e Reaction: Heat to 100°C for 12 hours (thermal) or 120°C for 30 min (Microwave).
o Workup: Filter through a Celite pad, washing with EtOAc. Concentrate and purify.

Why this works: SPhos is specifically designed to handle sterically hindered aryl chlorides and
bromides, creating a highly active "monoligated” Pd(0) species that can access the crowded
ortho site.

Medicinal Chemistry Context & SAR Logic
Target Classes

e GPCR Modulators: The phenoxy-ethyl-amine motif mimics the core of several GPCR ligands
(e.g., adrenergic, serotonergic). The piperidine nitrogen can be protonated at physiological
pH, interacting with Asp/Glu residues in the receptor binding pocket.

» lon Channel Blockers: Phenoxyacetyl derivatives have shown activity as Sodium Channel
(NaV) blockers for pain management.

e Enzyme Inhibitors: The scaffold serves as a linker in PROTACSs or as a hydrophobic anchor
in enzyme active sites (e.g., COX-2 inhibition).

Visualizing the Workflow

The following diagram illustrates the logical flow from scaffold synthesis to library generation.

|
Key Pharmacophore Features |
|

Library Generation:
Biaryl Derivatives

1-[(2-bromophenoxy)acetyl]piperidine
(CAS 864424-01-1)
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Click to download full resolution via product page

Caption: Workflow for synthesizing and diversifying the 1-[(2-
bromophenoxy)acetyl]piperidine scaffold.

Data Summary: Reaction Conditions Comparison

Method Reagents TimelTemp Yield Notes

Harsh conditions;

) ] SOClz, potential for
Acid Chloride S 2h | Reflux 75-85%
Piperidine, EtsN phenol
degradation.
Recommended.
_ HATU, DIPEA, Mild, high purity,
HATU Coupling 3h/RT 90-95% o
DMF no racemization
risk.
Isobutyl Scalable; good
Mixed Anhydride  chloroformate, 4h /-15°Cto RT 80-90% for >10g
NMM batches.
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Reference) Context: Supports the selection of SPhos/XPhos for the 2-bromo position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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